![molecular formula C7H11N3O B566784 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one CAS No. 1256643-60-3](/img/structure/B566784.png)
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one
Overview
Description
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a bicyclic structure that contains a pyrazole and azepine ring, making it a unique compound with diverse properties.
Mechanism of Action
The mechanism of action of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is not fully understood. However, studies have shown that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. Additionally, it has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of topoisomerase II. Additionally, it has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one in lab experiments is its potent antitumor activity against various cancer cell lines. Additionally, it has also shown neuroprotective effects, making it a potential candidate for the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.
Future Directions
There are several future directions for the research on 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one. One of the significant areas of research is the development of new anticancer drugs based on this compound. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential applications in the treatment of neurological disorders. Furthermore, research can be conducted to optimize the synthesis method of this compound to improve its availability for lab experiments.
Conclusion:
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a unique heterocyclic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This paper has provided an overview of the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one. Further research is needed to fully understand the potential applications of this compound in various fields, including the development of new anticancer drugs and the treatment of neurological disorders.
Synthesis Methods
The synthesis of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one is a complex process that involves several steps. One of the commonly used methods for synthesizing this compound is the reaction of 4-aminopyrazole with cyclohexanone in the presence of acetic acid and a catalytic amount of sulfuric acid. The reaction proceeds through a cyclization process, resulting in the formation of 2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one.
Scientific Research Applications
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one has shown potential applications in various fields of scientific research. One of the significant areas of research is in the development of new drugs. This compound has shown potent antitumor activity against various cancer cell lines, making it a promising candidate for the development of new anticancer drugs. Additionally, it has also shown potential in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2,4,5,6,7,8-hexahydro-1H-pyrazolo[3,4-d]azepin-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3O/c11-7-5-1-3-8-4-2-6(5)9-10-7/h8H,1-4H2,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUOZWHQSSQVLPW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC2=C1C(=O)NN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201219997 | |
Record name | 1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201219997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepin-3-ol | |
CAS RN |
1256643-60-3 | |
Record name | 1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepin-3(2H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1256643-60-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4,5,6,7,8-Hexahydropyrazolo[3,4-d]azepin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201219997 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.